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Compound of Interest

Compound Name: Undecylamine-d23

Cat. No.: B12315505

An In-depth Technical Guide to the Safety Data for Undecylamine-d23

This guide provides a comprehensive overview of the safety data for Undecylamine-d23, a
deuterated form of undecylamine. The information presented is intended for researchers,
scientists, and drug development professionals who may handle this compound. The data is
compiled from available Safety Data Sheets (SDS) for both the deuterated and non-deuterated
forms of undecylamine. It is crucial to note that while the toxicological and physical properties
of isotopically labeled compounds are generally similar to their non-labeled counterparts, it is
best practice to handle all chemicals with care and to consult the specific SDS provided by the
supplier.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. Key quantitative data for Undecylamine-d23 and its non-deuterated analog
are summarized below.

Table 1: Physical and Chemical Properties of Undecylamine-d23 and Undecylamine
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Property Undecylamine-d23 Undecylamine
CAS Number 1219805-57-8[1] 7307-55-3[1][2]
Molecular Formula CDs3(CDz2)10NH2[1] Ci11H2sN[2]
Molecular Weight 194.47 g/mol [1] 171.32 g/mol [2][3]
Clear, colorless to almost
Appearance - _
colorless liquid[2]
Melting Point - 15-17 °C (59-62.6 °F)[2][3]
Boiling Point - 106-107 °C @ 8 mm Hg[2]
Density - 0.796 g/mL at 25 °C[2][3]
] 92 °C (197.6 °F) - Closed
Flash Point -
Cup[2](3]
pKa - 10.63 at 25 °C[2]
Isotopic Enrichment 98 atom % D[1] -

Hazard Identification and Classification

Undecylamine-d23 is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature, potential for acute toxicity, and environmental risks.

Table 2: GHS Hazard Classification for Undecylamine

Hazard Class

Hazard Category

Acute Toxicity, Oral

Category 3 or 4

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage/Eye lIrritation Category 1
Acute Aquatic Toxicity Category 1
Chronic Aquatic Toxicity Category 1
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Note: This classification is for the non-deuterated undecylamine and should be considered
representative for Undecylamine-d23.

The following diagram illustrates the relationship between the chemical's properties and its
primary GHS hazards.

Chemical Identity

Undecylamine-d23

Causes severe skin burns and eye damage /I'oxic if swalloweNery toxic to aquatic life with long lasting effects

Primary GHS Hazards

Acutely Toxic (Oral)

Click to download full resolution via product page

Environmental Hazard

Caption: Relationship between Undecylamine-d23's identity and its primary GHS hazards.

Handling and Storage Precautions

Given its hazardous properties, strict protocols must be followed when handling and storing
Undecylamine-d23.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of vapors.[2]

e Avoid all personal contact with the substance.[2]
» Wear appropriate personal protective equipment (PPE) at all times.[2]

¢ Use non-sparking tools and take precautionary measures against static discharge, as the
material is combustible.[2][4]
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» Ground all metal parts of equipment to prevent ignition of vapors by static electricity.[2][4]
e Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Storage:

Store in a designated corrosives area.[2][5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][5]

Keep away from heat, open flames, hot surfaces, and other sources of ignition.[2][4][5]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,
acid chlorides, and carbon dioxide.[2][5]

The following diagram outlines a safe workflow for handling Undecylamine-d23 in a laboratory
setting.
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Preparation Phase

Don PPE | Prepare Fume Hood | Inspect Containers | -

Handling Phase

Dispense Chemical | Perform Experiment

Post-Handling Phase

Clean Up Spill P-| Dispose of Waste P Doff PPE

Click to download full resolution via product page

Caption: Safe laboratory workflow for handling undecylamine.

Personal Protective Equipment (PPE)

The minimum required PPE for handling Undecylamine-d23 is summarized in the table below.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Purpose

Chemical safety goggles or a

Protects against splashes that

Eye/Face ) can cause severe eye
full-face shield.[2]
damage.[2]
Chemical-resistant gloves ) .
o Prevents skin contact which
) (e.g., Nitrile, type ABEK), )
Skin causes severe chemical burns.

chemical-resistant apron or lab

coat, and closed-toe shoes.[2]

[2]

Respiratory

Required when vapors or
aerosols are generated or if
ventilation is inadequate. Use
a NIOSH/MSHA-approved
respirator with a multi-
purpose/ABEK filter.[2]

Protects against inhalation of

irritating and harmful vapors.[2]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Table 4: First-Aid Procedures

© 2025 BenchChem. All rights reserved. 6/10

Tech Support


https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/pdf/Undecylamine_safety_data_sheet_and_handling_precautions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12315505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First-Aid Instructions

Remove the victim to fresh air immediately. If
the person is not breathing, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[2]141(5]

Immediately flush the affected skin with large

amounts of water for at least 15 minutes while
Skin Contact removing all contaminated clothing and shoes. A

safety shower should be used if the contact area

is large. Seek immediate medical attention.[2][4]

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,
Eye Contact holding the eyelids open to ensure complete

irrigation.[2][4][5] Seek immediate medical

attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[4][5]

Fire-Fighting Measures

Undecylamine is a combustible liquid.[2]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide (CO2).[2][4][5] Water mist can be used to cool closed containers.[2][4]

o Specific Hazards Arising from the Chemical: Vapors are heavier than air and may form
explosive mixtures with air at elevated temperatures.[2][4] Thermal decomposition can
release hazardous combustion products, including nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[2][4][6] Run-off from fire-fighting may be toxic to aquatic life
and should be contained.[2]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing vapors, mist, or gas. Remove all sources of ignition.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5] Discharge into the environment must be avoided.

e Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste.[4][5] Keep in suitable, closed containers for disposal.

Toxicological Information

Detailed toxicological studies on Undecylamine-d23 are not readily available. The information
below is for the non-deuterated undecylamine and should be considered as a proxy.

Acute Oral Toxicity: Toxic if swallowed.

Skin Corrosion/Irritation: Causes severe skin burns.[2]

Serious Eye Damage/Irritation: Causes serious eye damage.[2]

Sensitization: No sensitizing effects are known.[7]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[7]

Ecological Information

Undecylamine is very toxic to aquatic life with long-lasting effects.[5] It is imperative to prevent
its release into the environment.

Experimental Protocols

The data presented in this guide is derived from standard testing protocols for chemical safety,
as mandated by regulatory bodies. For instance, the flash point is determined using the "closed
cup” method.[2][3] Specific details of the experimental protocols used to generate the data in
the SDS are not typically provided in the document itself. For detailed methodologies, it is
recommended to consult relevant OECD guidelines or other standardized testing protocols for
chemical hazard assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety data sheet (SDS) for Undecylamine-d23].
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d23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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